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Compound of Interest

Compound Name: cis-J-113863

Cat. No.: B1234327

For Researchers, Scientists, and Drug Development Professionals

Introduction

cis-J-113863 is a potent and selective antagonist of the C-C chemokine receptor 1 (CCR1),
with 1IC50 values of 0.9 nM and 5.8 nM for human and mouse CCRL1 receptors, respectively.[1]
[2][3][4] It also shows high affinity for the human CCR3 receptor (IC50 of 0.58 nM) but is a
weak antagonist for the mouse CCR3 receptor (IC50 of 460 nM).[2][5] cis-J-113863 displays
low binding affinity for CCR2 and CCR5 and is inactive against CCR4, as well as LTB4 and
TNF-a receptors.[2][5] Due to its anti-inflammatory properties, it is a valuable tool in studying
the role of CCR1 in various physiological and pathological processes.[2][5] Proper preparation
of stock solutions is critical for obtaining accurate and reproducible experimental results. These
application notes provide detailed protocols and data for the preparation of cis-J-113863 stock
solutions.

Data Presentation
Chemical and Physical Properties
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Property

Value

Molecular Formula

C30H37CI2IN202

Molecular Weight 655.44 g/mol [3]
Appearance White to beige powder
Purity 297% (HPLC)

olubili

Solvent Concentration Remarks

Sonication is recommended to
DMSO = 6.56 mg/mL (10.01 mM)[5] o )

aid dissolution.[5]
DMSO 2 mg/mL Results in a clear solution.
DMSO up to 100 mM Soluble.[3]
Ethanol up to 50 mM Soluble.[3]

led it

Storage .

Form Duration Notes
Temperature

Solid Powder -20°C > 3 years[5]

Solid Powder 2-8°C or +4°CJ[3] Short-term storage.

Stock Solution (in

> 1 year[5] or 6

Aliquot to avoid

-80°C repeated freeze-thaw
DMSO) months[2][4]
cycles.[2][5]
Stock Solution (in Sealed storage, away
-20°C 1 month[2] )
DMSO) from moisture.[2]
Prepare and use
Working Solution 4°C > 1 week[5] immediately is
recommended.[5]
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Experimental Protocols

Protocol 1: Preparation of a 10 mM Stock Solution in
DMSO

This protocol describes the preparation of a 10 mM stock solution of cis-J-113863 in DMSO.
Materials:

e Cis-J-113863 powder

e Anhydrous Dimethyl Sulfoxide (DMSO)

» Sterile, amber glass vials or polypropylene tubes

Equipment:

Analytical balance

Vortex mixer

Sonicator (optional, but recommended)

Pipettes and sterile filter tips

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Procedure:

o Preparation: Before starting, allow the vial of cis-J-113863 powder to equilibrate to room
temperature for at least 15-20 minutes to prevent condensation.

o Weighing: Carefully weigh out the desired amount of cis-J-113863 powder using an
analytical balance in a chemical fume hood. For example, to prepare 1 mL of a 10 mM stock
solution, weigh out 6.55 mg of the compound.

e Dissolution:
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o Add the appropriate volume of DMSO to the vial containing the weighed powder. To
continue the example, add 1 mL of DMSO to the 6.55 mg of cis-J-113863.

o Cap the vial tightly and vortex thoroughly for 1-2 minutes to facilitate dissolution.

o If the compound does not fully dissolve, sonicate the solution for 5-10 minutes.[5] Visually
inspect the solution to ensure it is clear and free of particulates.

» Aliquoting and Storage:

o Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile,
amber glass vials or polypropylene tubes. This will help to avoid repeated freeze-thaw
cycles which can degrade the compound.[2][5]

o Store the aliquots at -80°C for long-term storage.[2][4][5]

Visualizations
Experimental Workflow for Stock Solution Preparation
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Caption: Workflow for preparing cis-J-113863 stock solution.
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Signaling Pathway Inhibition by cis-J-113863
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Caption: Mechanism of cis-J-113863 as a CCR1 antagonist.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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